Cas no 2378506-53-5 (8,8-Difluorodispiro[2.0.34.13]octane-6-carboxylic acid)

• Product Name: 8,8-Difluorodispiro[2.0.34.13]octane-6-carboxylic acid
• CAS No: 2378506-53-5
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 4787239
• Update Time: 2023-08-17

8,8-Difluorodispiro[2.0.34.13]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8,8-Difluorodispiro[2.0.34.13]octane-6-carboxylic acid

• Inchi： 1S/C9H10F2O2/c10-9(11)7(1-2-7)8(9)3-5(4-8)6(12)13/h5H,1-4H2,(H,12,13)
• InChI Key： XKCIZIWDBMOZDC-UHFFFAOYSA-N
• SMILES： FC1(C2(CC(C(=O)O)C2)C21CC2)F

Computed Properties

• Exact Mass: 188.06488588 g/mol
• Monoisotopic Mass: 188.06488588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.17
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3